Cas no 1093407-50-1 (2-BROMO-4-FLUOROPYRIMIDINE)

• Product Name: 2-BROMO-4-FLUOROPYRIMIDINE
• CAS No: 1093407-50-1
• MF: C₄H₂BrFN₂
• MW: 176.974483013153
• MDL: MFCD14702716
• CID: 2199826
• PubChem ID: 66521230
• Update Time: 2025-07-21

2-BROMO-4-FLUOROPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-FLUOROPYRIMIDINE
• 1093407-50-1
• TTB40750
• AKOS015946591
• DB-392738
• 832-608-4
• MB14089
• EN300-2073230
• AT18238
• SCHEMBL1198640
• CS-0304890

• MDL： MFCD14702716
• Inchi： 1S/C4H2BrFN2/c5-4-7-2-1-3(6)8-4/h1-2H
• InChI Key： PVCLSPGQOWOTNQ-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(=N1)F

Computed Properties

• Exact Mass: 175.93854Da
• Monoisotopic Mass: 175.93854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-BROMO-4-FLUOROPYRIMIDINE

Professional Introduction to 2-BROMO-4-FLUOROPYRIMIDINE (CAS No. 1093407-50-1)

2-BROMO-4-FLUOROPYRIMIDINE, with the chemical formula C₅H₃BrFN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structure, featuring both bromine and fluorine substituents on a pyrimidine ring, makes it a valuable intermediate in the synthesis of various biologically active molecules. This compound has been widely explored for its potential in drug discovery, particularly in the development of kinase inhibitors, antiviral agents, and other therapeutic applications.

The CAS No. 1093407-50-1 identifier ensures its uniqueness and facilitates precise referencing in scientific literature and industrial processes. The presence of both bromine and fluorine atoms imparts distinct reactivity to the molecule, enabling diverse chemical modifications. These modifications are crucial for tailoring the pharmacological properties of the resulting compounds, making 2-BROMO-4-FLUOROPYRIMIDINE a preferred building block in medicinal chemistry.

In recent years, 2-BROMO-4-FLUOROPYRIMIDINE has been extensively studied for its role in the synthesis of small-molecule inhibitors targeting various diseases. One notable area of research is its application in developing inhibitors for protein kinases, which are enzymes involved in numerous cellular processes and are often implicated in cancer and inflammatory diseases. The bromine atom on the pyrimidine ring allows for easy coupling with amines or thiols via cross-coupling reactions, such as Suzuki or Stille couplings, while the fluorine atom can enhance metabolic stability and binding affinity.

Recent advancements in drug discovery have highlighted the importance of 2-BROMO-4-FLUOROPYRIMIDINE in designing antiviral agents. For instance, studies have demonstrated its utility in synthesizing compounds that inhibit viral polymerases by mimicking natural nucleobases. The fluorine substituent plays a critical role in this context by improving the interactions between the inhibitor and the viral enzyme target. Additionally, the bromine atom can be further functionalized to introduce additional pharmacophores, enhancing the overall efficacy of the antiviral drugs.

The agrochemical industry has also recognized the potential of 2-BROMO-4-FLUOROPYRIMIDINE as a key intermediate in developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that exhibit potent activity against pests while maintaining environmental safety. Researchers have leveraged its reactivity to design molecules that disrupt essential metabolic pathways in insects, offering promising alternatives to traditional pesticides.

From a synthetic chemistry perspective, 2-BROMO-4-FLUOROPYRIMIDINE offers remarkable flexibility in molecular design. The combination of bromine and fluorine substituents enables chemists to explore a wide range of reaction pathways, including nucleophilic substitution, metal-catalyzed coupling reactions, and halogen exchange processes. This versatility has made it an indispensable tool in academic laboratories and pharmaceutical companies alike.

The pharmaceutical industry's demand for high-quality intermediates like 2-BROMO-4-FLUOROPYRIMIDINE continues to grow as drug development becomes increasingly sophisticated. Its role in generating novel therapeutic agents underscores its significance in modern medicine. As research progresses, new applications for this compound are likely to emerge, further solidifying its position as a cornerstone of medicinal chemistry.

In conclusion, 2-BROMO-4-FLUOROPYRIMIDINE (CAS No. 1093407-50-1) is a multifaceted compound with broad utility across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for drug discovery and agricultural applications. The ongoing research into its applications highlights its potential to contribute to advancements in medicine and sustainable agriculture.